Cas no 126811-19-6 (4,7-dichloro-1H-Indole-3-carboxaldehyde)

• Product Name: 4,7-dichloro-1H-Indole-3-carboxaldehyde
• CAS No: 126811-19-6
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• CID: 1103762
• PubChem ID: 82374057
• Update Time: 2025-04-20

4,7-dichloro-1H-Indole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-1H-Indole-3-carboxaldehyde
• 4,7-dichloro-1H-indole-3-carbaldehyde
• SCHEMBL671586
• SY342834
• MFCD15209177
• DB-331879
• 126811-19-6
• 4,7-Dichloroindole-3-carbaldehyde

• Inchi： 1S/C9H5Cl2NO/c10-6-1-2-7(11)9-8(6)5(4-13)3-12-9/h1-4,12H
• InChI Key： XOCDSOQRSTWNJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(C=O)=CN2)Cl

Computed Properties

• Exact Mass: 212.9748192g/mol
• Monoisotopic Mass: 212.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles